Cas no 2137677-42-8 (1-3-(dimethylamino)propyl-4-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-3-(dimethylamino)propyl-4-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2137677-42-8
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6240120
• PubChem ID: 165952935
• Update Time: 2025-10-28

1-3-(dimethylamino)propyl-4-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)propyl-4-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• EN300-1077544
• 1-[3-(dimethylamino)propyl]-4-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 2137677-42-8

• Inchi： 1S/C12H19N3O3/c1-4-9-10(12(17)18)11(16)15(8-13-9)7-5-6-14(2)3/h8H,4-7H2,1-3H3,(H,17,18)
• InChI Key： TVZSPVWCTGVHTO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(CC)N=CN1CCCN(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-3-(dimethylamino)propyl-4-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

1-3-(Dimethylamino)propyl-4-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid (CAS No. 2137677-42-8)

The compound 1-3-(dimethylamino)propyl-4-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2137677-42-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a pyrimidine ring system with substituents that include a dimethylamino propyl group, an ethyl group, and a carboxylic acid moiety. These functional groups contribute to the molecule's unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving precise control over reaction conditions. The synthesis typically begins with the preparation of the pyrimidine core, followed by the introduction of the substituents at specific positions. The dimethylamino propyl group is introduced via nucleophilic substitution or coupling reactions, while the ethyl group is added through alkylation or similar techniques. The final step involves the installation of the carboxylic acid moiety, which can be achieved through oxidation or direct synthesis methods.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Pyrimidine derivatives are extensively studied for their roles in targeting various biological pathways, including enzyme inhibition and receptor modulation. For instance, recent studies have highlighted the ability of this compound to act as a substrate for enzymes involved in metabolic pathways, making it a valuable tool in understanding enzyme kinetics and catalysis.

In addition to its pharmacological applications, this compound has also shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its role in enhancing the performance of organic light-emitting diodes (OLEDs). These studies underscore the versatility of this compound across multiple disciplines.

The dimethylamino propyl group within the molecule plays a crucial role in modulating its physical and chemical properties. This group contributes to the molecule's solubility in organic solvents and its ability to participate in hydrogen bonding interactions. Such characteristics are essential for applications ranging from catalysis to drug delivery systems.

Furthermore, the presence of the carboxylic acid moiety provides additional functional versatility. This group can be readily modified through esterification or amidation reactions, enabling the creation of derivatives with tailored properties. For example, ester derivatives of this compound have been investigated for their potential as prodrugs in medicinal chemistry.

Recent research has also focused on the environmental impact and biodegradation of this compound. Studies indicate that under certain conditions, this molecule can undergo microbial degradation, reducing its persistence in natural environments. This information is critical for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-3-(dimethylamino)propyl-4-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2137677-42-) represents a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.